Cas no 56292-42-3 (Cyclopentanone, 2-butylidene-, (E)-)
56292-42-3 structure
Product Name:Cyclopentanone, 2-butylidene-, (E)-
CAS No:56292-42-3
MF:C9H14O
MW:138.206862926483
CID:4038727
PubChem ID:6537953
Update Time:2025-04-22
Cyclopentanone, 2-butylidene-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2-butylidene-, (E)-
- Cyclopentanone, 2-butylidene-, (2E)-
- SCHEMBL6902803
- 56292-42-3
- (E)-2-Butylidenecyclopentanone
-
- Inchi： 1S/C9H14O/c1-2-3-5-8-6-4-7-9(8)10/h5H,2-4,6-7H2,1H3/b8-5+
- InChI Key： PJDOECJDCGNWBG-VMPITWQZSA-N
- SMILES： O=C1CCC/C/1=C\CCC
Computed Properties
- Exact Mass: 138.104465066g/mol
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
Cyclopentanone, 2-butylidene-, (E)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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